N-(3-bromophenyl)-2-[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(3-ethyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H18BrN3O2S2/c1-2-26-21(28)20-19(17(12-29-20)14-7-4-3-5-8-14)25-22(26)30-13-18(27)24-16-10-6-9-15(23)11-16/h3-12H,2,13H2,1H3,(H,24,27)
• InChI Key: IFDAJPHXNQAHKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC(=CC=C4)Br
• Molecular Formula: C22H18BrN3O2S2
• Molecular Weight: 500.4 g/mol

Description

N-(3-bromophenyl)-2-[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C22H18BrN3O2S2 and its molecular weight is 500.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

Research has shown that derivatives of thieno[3,2-d]pyrimidine, similar in structure to the compound of interest, exhibit potent antimicrobial properties. For example, a study by Fuloria et al. (2014) explored the synthesis of newer Schiff bases and thiazolidinone derivatives, demonstrating significant antibacterial and antifungal activities. This suggests the potential for similar compounds to be developed as antimicrobial agents.

Antitumor Activity

Compounds based on the thieno[3,2-d]pyrimidine scaffold have also been evaluated for their antitumor activities. Hafez and El-Gazzar (2017) synthesized and assessed the antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, finding some to exhibit potent anticancer activity comparable to doxorubicin against various human cancer cell lines (Hafez & El-Gazzar, 2017). This indicates the therapeutic potential of thieno[3,2-d]pyrimidine derivatives in oncology.

Anti-inflammatory and Analgesic Properties

Another study by Rani et al. (2016) focused on the Leuckart synthesis and pharmacological assessment of novel acetamide derivatives, revealing cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These activities were attributed to the presence of specific functional groups, suggesting that structural modification can lead to diverse biological activities (Rani et al., 2016).